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Abstract
ZK824859 hydrochloride is a selective inhibitor of the urokinase plasminogen activator (uPA),

a serine protease implicated in various physiological and pathological processes, including

fibrinolysis, tissue remodeling, and tumor invasion. This document provides detailed application

notes and protocols for the utilization of ZK824859 hydrochloride in preclinical in vivo mouse

studies, with a specific focus on dosage and administration for an experimental autoimmune

encephalomyelitis (EAE) model. The information presented herein is intended to guide

researchers in the effective design and execution of their experimental protocols.

Mechanism of Action
ZK824859 hydrochloride selectively inhibits the enzymatic activity of urokinase plasminogen

activator (uPA).[1][2] uPA is a key component of the plasminogen activation system, which

catalyzes the conversion of plasminogen to plasmin. Plasmin, in turn, is a broad-spectrum

protease that degrades various components of the extracellular matrix. By inhibiting uPA,

ZK824859 hydrochloride can modulate cell migration and invasion.

The inhibitory concentrations (IC50) of ZK824859 hydrochloride for human and mouse

proteases are summarized in the table below. It is noteworthy that the compound is less potent

and selective in mice compared to humans.[1]
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Quantitative Data Summary
Species Target Protease IC50 (nM)

Human uPA 79

Human tPA 1580

Human Plasmin 1330

Mouse uPA 410

Mouse tPA 910

Mouse Plasmin 1600

Table 1: In vitro inhibitory

activity of ZK824859

hydrochloride against human

and mouse proteases.[1]

In Vivo Efficacy in a Mouse Model of Experimental
Autoimmune Encephalomyelitis (EAE)
In a chronic mouse model of EAE, ZK824859 hydrochloride has demonstrated dose-

dependent efficacy in preventing disease development. The following table summarizes the

dosing regimen and observed outcomes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/zk824859-hydrochloride.html
https://www.benchchem.com/product/b7358321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7358321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dosage
Administration
Schedule

Duration Outcome

50 mg/kg Twice daily (b.i.d.) 25 days

Complete prevention

of disease

development

25 mg/kg Twice daily (b.i.d.) 25 days
No effect on clinical

scores

10 mg/kg Twice daily (b.i.d.) 25 days
No effect on clinical

scores

Table 2: Dosage and

efficacy of ZK824859

hydrochloride in a

chronic mouse EAE

model.[1]

Experimental Protocols
Formulation of ZK824859 Hydrochloride for Oral
Administration
This protocol describes the preparation of a 1 mL working solution of ZK824859
hydrochloride.[1]

Materials:

ZK824859 hydrochloride

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)
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Procedure:

Prepare a stock solution of ZK824859 hydrochloride in DMSO at a concentration of 20.8

mg/mL.

In a sterile microcentrifuge tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix the final solution thoroughly before administration.

In Vivo Dosing Protocol for EAE Mouse Model
This protocol is based on the effective dose identified in the chronic EAE mouse model.[1]

Animal Model:

Chronic Experimental Autoimmune Encephalomyelitis (EAE) mouse model.

Dosing Regimen:

Dose: 50 mg/kg body weight.

Route of Administration: Oral gavage.

Frequency: Twice daily (b.i.d.).

Duration: 25 days, or as determined by the specific experimental design.

Procedure:

Accurately weigh each mouse to determine the correct volume of the dosing solution to

administer.
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Administer the formulated ZK824859 hydrochloride solution orally using a suitable gavage

needle.

Monitor the animals daily for clinical signs of EAE and any potential adverse effects.
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Caption: Experimental workflow for in vivo mouse studies with ZK824859 hydrochloride.
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Caption: Simplified signaling pathway of ZK824859 hydrochloride's mechanism of action.

Need Custom Synthesis?
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To cite this document: BenchChem. [ZK824859 Hydrochloride: Application Notes and
Protocols for In Vivo Mouse Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7358321#zk824859-hydrochloride-dosage-for-in-
vivo-mouse-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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